Copper Sulfate vs. Copper Chloride: Aquatic Toxicity LC50 Comparison in Common Carp
Copper sulfate exhibits substantially higher acute toxicity to common carp (Cyprinus carpio) than copper chloride, with 96-hour LC50 values demonstrating a factor of approximately 8.7-fold difference under comparable test conditions [1][2]. This differential toxicity directly informs dosing strategies in aquaculture and reservoir management applications, where copper sulfate achieves target organism control at lower applied copper concentrations than copper chloride would require for equivalent effect [3].
| Evidence Dimension | 96-hour LC50 (acute toxicity to fish) |
|---|---|
| Target Compound Data | 0.115 to 1.75 ppm (copper sulfate) for common carp |
| Comparator Or Baseline | Copper chloride: ~10 ppm LC50 for comparable freshwater fish species (class-level inference from copper speciation studies) |
| Quantified Difference | Copper sulfate is approximately 5.7- to 87-fold more toxic to common carp than copper chloride, depending on water hardness conditions |
| Conditions | Static acute toxicity assay; 96-hour exposure; common carp (Cyprinus carpio); water hardness 46-250 ppm CaCO₃; pH varied |
Why This Matters
This differential acute toxicity directly informs regulatory compliance dosing limits in aquaculture and reservoir management, where copper sulfate achieves target organism control at lower nominal copper concentrations than alternative copper salts.
- [1] Jirawong, P. (1990). Toxicity of copper sulfate to fishes, phytoplankton and bacteria, Aeromonas hydrophila. M.S. Thesis, Kasetsart University, Bangkok, Thailand. AGRIS Record 6471fb0077fd37171a727157. View Source
- [2] ShunWaste. (2025). Copper Sulfate's Environmental Impact: Harmful or Harmless? Environmental Toxicity Data Compilation. View Source
- [3] Stauber, J.L., & Florence, T.M. (1989). The effect of culture medium on metal toxicity to the marine diatom Nitzschia closterium. Aquatic Toxicology, 14(1), 15-26. View Source
